2-Hydroxymethyl 6-methyl 1,4-benzodioxan

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (6-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• InChI: InChI=1S/C10H12O3/c1-7-2-3-9-10(4-7)12-6-8(5-11)13-9/h2-4,8,11H,5-6H2,1H3
• InChI Key: UXNXYDNYCNNLJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(CO2)CO

Description

2-Hydroxymethyl 6-methyl 1,4-benzodioxan is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a vessel fitted with a mechanical stirring device and a thermostatic device, 298 g 4-methyl pyrocatechol and 288 g epichlorhydrin are mixed then heated to 70°. A solution of 106 g sodium hydroxide in 800 ml water is then poured. The reaction is exothermic and the inner temperature increases up to about 80°-90°. The whole mixture is thereafter heated at 70° for 2,5 hours then poured into water. The resulting mixture is extracted with ethyl acetate. The organic phase is separated, washed with dilute sodium hydroxide then with saline water until the washings are neutral.